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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Delisens™ (Acetyl Hexapeptide-49)

and niacinamide, focusing on their respective impacts on skin barrier function. The information

presented is collated from available scientific literature and manufacturer data to offer an

objective overview for research and development professionals. While niacinamide is

extensively studied with a large body of evidence, publicly available, independent clinical data

on Delisens™ is limited.

Introduction
A robust skin barrier is essential for maintaining skin health, protecting against environmental

aggressors, and preventing excessive water loss. Both Delisens™, a synthetic hexapeptide,

and niacinamide, a form of vitamin B3, are active ingredients utilized in skincare for their

purported benefits to the skin barrier. This guide delves into their mechanisms of action,

presents available quantitative data on their efficacy, and details the experimental protocols

used in key studies.

Mechanisms of Action
Delisens™ (Acetyl Hexapeptide-49)
Delisens™ primarily functions by modulating the activity of the Protease-Activated Receptor-2

(PAR-2). PAR-2 is a G protein-coupled receptor expressed in keratinocytes that, when

activated by proteases, can trigger a cascade of inflammatory responses, leading to
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neurogenic inflammation and a compromised skin barrier. By down-regulating PAR-2 activity,

Delisens™ aims to reduce the release of pro-inflammatory mediators, thereby soothing the

skin and helping to restore barrier function.[1]

Signaling Pathway of PAR-2 Inhibition by Delisens™
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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